2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H18F3N3OS/c1-13-8-14(2)10-17(9-13)26-7-6-24-19(26)28-12-18(27)25-16-5-3-4-15(11-16)20(21,22)23/h3-11H,12H2,1-2H3,(H,25,27)
• InChI Key: WBGZYWUYGIJQEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C20H18F3N3OS
• Molecular Weight: 405.4 g/mol

Description

2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H18F3N3OS and its molecular weight is 405.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and pKa Determination

The synthesis of chemical compounds related to 2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide has been explored, focusing on the determination of acidity constants (pKa values) through UV spectroscopic studies. This research has led to the synthesis of various acetamide derivative compounds, providing valuable insights into their chemical properties and potential applications in drug development and other fields of chemistry (Duran & Canbaz, 2013).

Anticancer Activities

The potential of related compounds in cancer treatment has been investigated, highlighting the synthesis of derivatives with reasonable anticancer activity against various human tumor cell lines. This research points towards the development of new therapeutic agents, specifically targeting melanoma-type cell lines, and underscores the importance of chemical derivatives in the fight against cancer (Duran & Demirayak, 2012).

Anticonvulsant Activity

Studies on alkanamide derivatives, including those related to the compound of interest, have demonstrated significant anticonvulsant activity. These findings may contribute to the development of new medications for the treatment of epilepsy and other seizure disorders, offering insights into the structural requirements for anticonvulsant efficacy (Tarikogullari et al., 2010).

Antibacterial Agents

Research into derivatives has also shown significant antibacterial activity, suggesting their potential use as antibacterial agents. This is particularly relevant in the context of increasing antibiotic resistance, highlighting the need for new compounds with effective antibacterial properties (Ramalingam et al., 2019).